Cas no 95710-82-0 (Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-)

Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy- structure
95710-82-0 structure
Product name:Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-
CAS No:95710-82-0
MF:C14H10N2O6
MW:302.239003658295
CID:734903
PubChem ID:135499792

Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(3-carboxy-4-hydroxyphenyl)azo]-2-hydroxy-
    • 4-[2-(3-carboxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-2-hydroxybenzoic acid
    • 4,5'-azo-bis-salicylic acid
    • SCHEMBL1624852
    • ITHFNJCQUCSZHH-UHFFFAOYSA-N
    • DTXSID20652909
    • 95710-82-0
    • Inchi: InChI=1S/C14H10N2O6/c17-11-4-2-7(5-10(11)14(21)22)15-16-8-1-3-9(13(19)20)12(18)6-8/h1-6,17-18H,(H,19,20)(H,21,22)
    • InChI Key: ITHFNJCQUCSZHH-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)O)C(=O)O)O)C(=O)O

Computed Properties

  • Exact Mass: 302.05388604g/mol
  • Monoisotopic Mass: 302.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų
  • XLogP3: 3.1

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